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Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871 Get Quote

Introduction

Tripropyl phosphate-d21 (TPP-d21) is the deuterated analog of Tripropyl phosphate (TPP).[1]

It serves as a critical internal standard for the quantitative analysis of TPP and other

organophosphate esters in various matrices using techniques like Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its use as

an internal standard is vital for correcting variations in sample preparation and instrument

response, ensuring accurate and traceable detection results in environmental, food safety, and

pharmaceutical research.[1][2] This document provides detailed protocols for the preparation of

TPP-d21 stock solutions for research and development applications.

Chemical and Physical Properties

A summary of the key properties of Tripropyl phosphate-d21 is provided below.

Property Value Reference

CAS Number 1219794-92-9 [1][3][4]

Molecular Formula C₉D₂₁O₄P [1][4][5]

Molecular Weight 245.36 g/mol [1][4][5]

Appearance Colorless to light yellow liquid [1]

Purity ≥98% [4]
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Experimental Protocols
1. Safety Precautions

While specific safety data for the deuterated form is limited, the non-deuterated Tripropyl

phosphate is classified as harmful if swallowed and may cause irritation.[6]

It is recommended to handle Tripropyl phosphate-d21 in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.

2. Materials and Equipment

Tripropyl phosphate-d21 (neat material)

Anhydrous Dimethyl sulfoxide (DMSO), ≥99.9%

Acetonitrile (ACN), HPLC or MS-grade

Analytical balance (4-decimal place)

Volumetric flasks (Class A)

Micropipettes (calibrated)

Vortex mixer

Ultrasonic bath

Amber glass vials with PTFE-lined caps for storage

3. Protocol 1: High-Concentration Stock Solution in DMSO (e.g., 100 mg/mL)

This protocol is suitable for creating a primary stock solution that can be used for subsequent

dilutions.

Equilibration: Allow the vial of TPP-d21 to equilibrate to room temperature before opening to

prevent condensation.
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Weighing: Accurately weigh a target mass of TPP-d21 (e.g., 100 mg) and transfer it into a

suitable Class A volumetric flask.

Dissolution:

Add approximately 70% of the final volume of anhydrous DMSO. Use newly opened

DMSO, as its hygroscopic nature can impact solubility.[1][7]

Cap the flask and vortex gently to mix.

Place the flask in an ultrasonic bath to ensure complete dissolution, as sonication may be

required.[1][7]

Final Volume Adjustment: Once the solution is clear and the contents are fully dissolved,

allow it to return to room temperature. Carefully add anhydrous DMSO to the calibration

mark on the volumetric flask.

Homogenization: Invert the flask 15-20 times to ensure the solution is homogeneous.

Aliquoting and Storage: Aliquot the stock solution into smaller, labeled amber glass vials to

prevent contamination and degradation from repeated freeze-thaw cycles.[1] Store the vials

at -80°C for long-term stability (up to 6 months) or at -20°C for short-term use (up to 1

month).[1][7]

4. Protocol 2: Intermediate and Working Solutions

This protocol describes the preparation of lower-concentration solutions from the primary stock,

typically for use as calibration standards or spiking solutions.

Thawing: Thaw a single aliquot of the high-concentration primary stock solution at room

temperature.

Dilution Calculation: Use the formula C₁V₁ = C₂V₂ to calculate the volume of the stock

solution required to prepare the desired concentration and volume of the working solution.

Preparation:
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Using a calibrated micropipette, transfer the calculated volume of the stock solution into a

new volumetric flask.

Dilute to the calibration mark with the appropriate solvent (e.g., Acetonitrile).

Cap the flask and homogenize by inverting 15-20 times.

Storage: Store working solutions in amber glass vials at -20°C. It is recommended to prepare

fresh working solutions regularly for optimal performance.

Quantitative Data
Stock Solution Preparation Guide

The following table provides the required volumes of solvent to prepare stock solutions of

common molar concentrations from a specified mass of Tripropyl phosphate-d21 (MW:

245.36).[1][7]

Target
Concentration

Mass of TPP-d21 (1
mg)

Mass of TPP-d21 (5
mg)

Mass of TPP-d21
(10 mg)

1 mM 4.0756 mL 20.3782 mL 40.7564 mL

5 mM 0.8151 mL 4.0756 mL 8.1513 mL

10 mM 0.4076 mL 2.0378 mL 4.0756 mL

Recommended Storage Conditions

Form Temperature Duration Special Conditions

Neat Compound 4°C Not specified
Sealed storage, away

from moisture.[1][7]

In Solvent -20°C 1 month
Sealed storage, away

from moisture.[1][7]

In Solvent -80°C 6 months
Sealed storage, away

from moisture.[1][7]
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Workflow Visualization
The following diagram illustrates the general workflow for preparing a Tripropyl phosphate-
d21 stock solution.

1. Weigh TPP-d21 2. Add Solvent
(e.g., DMSO)

Transfer to
volumetric flask 3. Sonicate for

Complete Dissolution
4. Adjust to

Final Volume 5. Aliquot into VialsAfter homogenization 6. Store at -20°C
or -80°C

Click to download full resolution via product page

Workflow for preparing TPP-d21 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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